BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: 3-(3-Chloropyridin-4-
yl)propanoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-(3-Chloropyridin-4-yl)propanoic
Compound Name:

acid
CAS No.: 1492447-67-2
Cat. No.: B2499197

Get Quote

\ J

Strategic Scaffold for Fragment-Based Drug Discovery (FBDD)

Executive Summary

3-(3-Chloropyridin-4-yl)propanoic acid is a functionalized pyridine derivative used primarily
as a pharmacophore linker and fragment in small molecule drug discovery. Its molecular weight
(185.61 g/mol ) places it squarely within the "Rule of Three" criteria for fragment-based design,
offering high ligand efficiency potential. The presence of the chlorine atom at the 3-position is
not merely structural; it modulates the basicity of the pyridine nitrogen (via inductive electron
withdrawal) and blocks metabolic oxidation at a vulnerable site, enhancing the metabolic
stability of the parent drug candidate.

Physicochemical Characterization

The precise determination of molecular weight and isotopic distribution is critical for high-
resolution mass spectrometry (HRMS) validation and stoichiometric calculations in synthesis.

2.1 Molecular Weight & Formula Analysis
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Property Value Notes

3-(3-Chloropyridin-4-

IUPAC Name ] )
yl)propanoic acid
Molecular Formula CsHsCINO:2
) Used for molarity/dosing
Average Molecular Weight 185.61 g/mol )
calculations.
) ) Based on 12C, 1H, 3°Cl, 14N,
Monoisotopic Mass 185.0244 Da %0
Exact Mass (M+2) 187.0214 Da Based on 3’Cl isotope.

2.2 Isotopic Signature (Mass Spectrometry)

Due to the natural abundance of Chlorine isotopes (

), the mass spectrum of this compound exhibits a characteristic 3:1 intensity ratio between the
molecular ion (M) and the M+2 peak.[1][2]

e M Peak (m/z 185.02): 100% Relative Abundance
e M+2 Peak (m/z 187.02): ~32% Relative Abundance

Analyst Note: In LC-MS workflows, the absence of this 3:1 doublet signature indicates
dechlorination (a common side reaction during hydrogenation) or misidentification.

Synthetic Methodology

The synthesis of 3-(3-Chloropyridin-4-yl)propanoic acid requires a sequence that installs the
alkyl chain while preserving the aryl chloride. The most robust route utilizes a Heck Cross-
Coupling followed by a Chemoselective Reduction.

3.1 Reaction Pathway Diagram

The following directed graph illustrates the synthetic logic, highlighting the critical decision node
at the reduction step to prevent hydrogenolysis of the chlorine atom.
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Heck Coupling Hydrogenation
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Caption: Synthetic route emphasizing chemoselective hydrogenation to retain the halogen
substituent.

3.2 Detailed Experimental Protocol
Step 1: Heck Coupling

Reagents: Charge a reaction vessel with 3-chloro-4-iodopyridine (1.0 eq), methyl acrylate
(1.5 eq), Pd(OAC)z (5 mol%), and P(o-tol)s (10 mol%) in anhydrous DMF.

e Base: Add Triethylamine (2.5 eq).
e Conditions: Heat to 100°C under N2 atmosphere for 12-16 hours.

o Workup: Dilute with EtOAc, wash with water/brine.[3] Purify via silica gel chromatography
(Hexane/EtOAc gradient).

o Checkpoint: Confirm formation of the unsaturated acrylate via *H NMR (distinct alkene
doublets at ~6.5 and 7.6 ppm).
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Step 2: Chemoselective Hydrogenation (Critical) Standard Pd/C hydrogenation often leads to
dechlorination (hydrodehalogenation).

e Catalyst: Use Platinum Oxide (PtO2) or Rhodium on Carbon (Rh/C), which are less prone to
oxidative addition into Ar-Cl bonds than Palladium.

e Solvent: Methanol or Ethanol.

e Conditions: 1 atm Hz (balloon), Room Temperature, monitor closely by LC-MS. Stop
immediately upon consumption of starting material to prevent over-reduction.

Step 3: Hydrolysis
o Reagents: Dissolve the saturated ester in THF:Water (3:1). Add LiOH (2.0 eq).
o Conditions: Stir at RT for 2 hours.

e |solation: Acidify to pH 3-4 with 1M HCI. Extract with EtOAc.[3] Concentrate to yield the title
acid.[4]

Analytical Validation Standards

To ensure the integrity of the material for biological assays, the following analytical signals must
be verified.
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Method Expected Signal Interpretation

Carboxylic acid proton (-
1H NMR (400 MHz, DMSO-ds) 0 12.2 (s, 1H)

COOQH).
Pyridine ring protons
0 8.5 (s, 1H), 8.3 (d, 1H) _
(deshielded by N and CI).
Pyridine proton adjacent to the
07.4(d, 1H) .
alkyl chain.
Propanoic acid chain (-CH2-
0 2.9 (t, 2H), 2.6 (t, 2H)
CHz2-).
LC-MS (ESI+) m/z 186.0 [M+H]* Protonated molecular ion.

37Cl isotope peak (~33%

m/z 188.0 [M+H+2]*
[ ] intensity of base peak).

Application in Drug Discovery[5]

Why this specific Molecular Weight matters: In Fragment-Based Drug Discovery (FBDD), the
"Rule of Three" suggests fragments should have a MW < 300. With a MW of 185.6, this
molecule allows for significant "growth" (adding functional groups) while remaining within the
lipophilic efficiency (LipE) guidelines for oral bioavailability.

Structure-Activity Relationship (SAR) Utility:

o Conformational Restriction: The propanoic acid chain provides a flexible linker that can orient
the pyridine headgroup into a binding pocket.

» Bioisosterism: The 3-chloropyridine moiety serves as a lipophilic, metabolically stable
bioisostere for a phenyl or unsubstituted pyridine ring. The chlorine atom fills hydrophobic
sub-pockets and reduces the pKa of the pyridine nitrogen, reducing non-specific binding.

References

o Heck Reaction Mechanism & Catalysts
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chlorides. Journal of the American Chemical Society.[5]
¢ Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

o Fragment-Based Drug Design Principles

o Congreve, M., et al. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug
Discovery Today.

¢ Isotopic Abundance Data

o NIST Atomic Weights and Isotopic Compositions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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